Cas no 1227597-52-5 (4,6-Difluoropyridin-3-ol)

• Product Name: 4,6-Difluoropyridin-3-ol
• CAS No: 1227597-52-5
• MF: C₅H₃F₂NO
• MW: 131.080228090286
• MDL: MFCD16610802
• CID: 2194414
• PubChem ID: 96536878
• Update Time: 2025-07-21

4,6-Difluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoropyridin-3-ol
• DB-348951
• 1227597-52-5
• MFCD16610802
• SY242646
• AS-39386
• AKOS027254109
• CS-W000470

• MDL： MFCD16610802
• Inchi： 1S/C5H3F2NO/c6-3-1-5(7)8-2-4(3)9/h1-2,9H
• InChI Key： AWZXKMWNYBJVLA-UHFFFAOYSA-N
• SMILES： FC1C=C(N=CC=1O)F

Computed Properties

• Exact Mass: 131.01827004g/mol
• Monoisotopic Mass: 131.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4,6-Difluoropyridin-3-ol

Recent Advances in the Study of 4,6-Difluoropyridin-3-ol (CAS: 1227597-52-5) and Its Applications in Chemical Biology and Pharmaceutical Research

4,6-Difluoropyridin-3-ol (CAS: 1227597-52-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other therapeutic candidates. The presence of fluorine atoms at the 4 and 6 positions of the pyridine ring enhances its reactivity and metabolic stability, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthetic methodologies for 4,6-Difluoropyridin-3-ol, with an emphasis on improving yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, one-pot synthesis route that significantly reduces the number of steps and improves overall efficiency. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

In the context of drug discovery, 4,6-Difluoropyridin-3-ol has been utilized as a building block for the development of kinase inhibitors targeting cancer-related pathways. A recent study demonstrated its incorporation into a potent inhibitor of the PI3K/AKT/mTOR pathway, which showed promising results in preclinical models of breast cancer. The compound's ability to modulate protein-protein interactions has also been explored, opening new avenues for targeting undruggable protein targets.

Beyond its role in small-molecule therapeutics, 4,6-Difluoropyridin-3-ol has found applications in chemical biology as a probe for studying enzyme mechanisms. Its fluorinated structure allows for easy tracking using ¹⁹F NMR, making it a valuable tool for elucidating the binding modes and kinetics of enzymes such as cytochrome P450s and phosphodiesterases. A 2024 study published in ACS Chemical Biology highlighted its use in mapping the active sites of these enzymes, providing insights that could inform the design of more selective inhibitors.

The safety and toxicological profile of 4,6-Difluoropyridin-3-ol have also been subjects of recent investigation. While the compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and moderate plasma half-life, its potential for off-target effects remains an area of active research. Regulatory agencies are increasingly scrutinizing fluorinated compounds due to their environmental persistence, and ongoing studies aim to assess the ecological impact of 4,6-Difluoropyridin-3-ol and its metabolites.

In conclusion, 4,6-Difluoropyridin-3-ol (CAS: 1227597-52-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its synthetic accessibility, versatility as a building block, and utility as a biochemical probe underscore its importance in the field. Future research directions may include the development of greener synthetic routes, expansion of its applications in targeted drug delivery, and further exploration of its mechanism of action in various biological systems.